Cas no 13407-63-1 (5,6,7,8-tetrahydronaphthalene-2-carboxamide)

• Product Name: 5,6,7,8-tetrahydronaphthalene-2-carboxamide
• CAS No: 13407-63-1
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 1242898
• PubChem ID: 25958
• Update Time: 2025-05-20

5,6,7,8-tetrahydronaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydronaphthalene-2-carboxamide
• 2-NAPHTHALENECARBOXAMIDE,5,6,7,8-TETRAHYDRO
• BRN 2616410
• EN300-57291
• SCHEMBL368131
• G20788
• 5,6,7,8-Tetrahydro-2-naphthamide
• 13407-63-1
• beta-Tetrahydronaphthoic acid amide
• DTXSID80158533
• Z101185452
• 2-NAPHTHAMIDE, 5,6,7,8-TETRAHYDRO-
• 3-09-00-02803 (Beilstein Handbook Reference)
• AKOS009024319
• 2-Naphthalenecarboxamide, 5,6,7,8-tetrahydro-

• MDL： MFCD01712459
• Inchi： 1S/C11H13NO/c12-11(13)10-6-5-8-3-1-2-4-9(8)7-10/h5-7H,1-4H2,(H2,12,13)
• InChI Key： QMYMOARPAJVXDF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2=C(C=1)CCCC2)N

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 140-142 °C
• Boiling Point: 298.7±29.0 °C at 760 mmHg
• Flash Point: 134.5±24.3 °C
• PSA: 43.09
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5,6,7,8-tetrahydronaphthalene-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 5,6,7,8-tetrahydronaphthalene-2-carboxamide

5,6,7,8-Tetrahydronaphthalene-2-carboxamide (CAS No. 13407-63-1): A Comprehensive Overview

5,6,7,8-Tetrahydronaphthalene-2-carboxamide (CAS No. 13407-63-1) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound, also known as 2-tetralinylcarboxamide, is a derivative of tetralin, a saturated hydrocarbon that exhibits unique structural and chemical properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of 5,6,7,8-tetrahydronaphthalene-2-carboxamide.

The chemical structure of 5,6,7,8-tetrahydronaphthalene-2-carboxamide consists of a tetralin ring system with a carboxamide functional group attached to the 2-position. The tetralin ring is a bicyclic compound with a fused benzene and cyclohexane ring. The presence of the carboxamide group imparts additional reactivity and functional versatility to the molecule. This structure is crucial for understanding its chemical behavior and potential applications in various fields.

One of the primary methods for synthesizing 5,6,7,8-tetrahydronaphthalene-2-carboxamide involves the reaction of tetralone with ammonia or primary amines. Tetralone can be obtained through the hydrogenation of naphthalene or through other synthetic routes. The carboxylation step can be achieved using various methods such as the Vilsmeier-Haack reaction or direct carboxylation with carbon dioxide under high pressure. These synthetic pathways have been extensively studied and optimized to improve yield and purity.

In recent years, 5,6,7,8-tetrahydronaphthalene-2-carboxamide has gained attention in pharmaceutical research due to its potential biological activities. Studies have shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-1β. Additionally, it has been reported to have antioxidant effects by scavenging free radicals and reducing oxidative stress in cellular models. These properties make it a promising candidate for the development of new therapeutic agents for inflammatory diseases and oxidative stress-related conditions.

Furthermore, 5,6,7,8-tetrahydronaphthalene-2-carboxamide has been explored for its potential as a scaffold in drug discovery. Its unique structure allows for the introduction of various functional groups to modulate its biological activity and pharmacokinetic properties. For instance, modifications at the carboxamide group can enhance solubility and bioavailability, while substitutions on the tetralin ring can alter binding affinity to specific targets. These structural modifications have led to the development of several analogs with improved therapeutic profiles.

The biological activities of 5,6,7,8-tetrahdrohnaphthalene-2-carboxamide have been investigated in various preclinical models. In vitro studies using cell lines have demonstrated its ability to inhibit inflammatory pathways and reduce oxidative damage. In vivo studies in animal models have shown promising results in reducing inflammation and improving tissue repair in conditions such as arthritis and neurodegenerative diseases. These findings highlight the potential of 5,6,7,8-tetrahydronaphthalene-2-carboxamide as a lead compound for further drug development.

Beyond its pharmaceutical applications, 5,6,7,8-tetrahydronaphthalene-2-carboxamide has also found use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced materials with tailored properties. For example, it can be used as a building block in polymer synthesis to create materials with enhanced mechanical strength and thermal stability. Additionally, its ability to form supramolecular assemblies through hydrogen bonding interactions has led to its application in the development of self-healing materials and smart coatings.

In conclusion, 5,6,7,8-tetrahydronaphthalene-2-carboxamide (CAS No. 13407-63-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure provides a foundation for diverse biological activities and material properties. Ongoing research continues to uncover new aspects of its behavior and utility, making it an exciting area of study for chemists and researchers across multiple disciplines.